Cas no 848045-61-4 (L-Proline, L-leucyl-L-prolyl-L-prolyl-L-seryl-L-seryl-L-valyl-L-prolyl-L-seryl-)

• Product name: L-Proline, L-leucyl-L-prolyl-L-prolyl-L-seryl-L-seryl-L-valyl-L-prolyl-L-seryl-
• CAS No: 848045-61-4
• MF: C₄₀H₆₅N₉O₁₃
• MW: 879.996610403061
• CID: 4220450

L-Proline, L-leucyl-L-prolyl-L-prolyl-L-seryl-L-seryl-L-valyl-L-prolyl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-leucyl-L-prolyl-L-prolyl-L-seryl-L-seryl-L-valyl-L-prolyl-L-seryl-
• L-Proline, L-leucyl-L-prolyl-L-prolyl-L-seryl-L-seryl-L-valyl-L-prolyl-L-seryl- (9CI)

• Inchi： 1S/C40H65N9O13/c1-21(2)17-23(41)36(57)48-15-7-11-29(48)38(59)46-13-5-9-27(46)34(55)43-24(18-50)32(53)42-25(19-51)33(54)45-31(22(3)4)39(60)47-14-6-10-28(47)35(56)44-26(20-52)37(58)49-16-8-12-30(49)40(61)62/h21-31,50-52H,5-20,41H2,1-4H3,(H,42,53)(H,43,55)(H,44,56)(H,45,54)(H,61,62)/t23-,24-,25-,26-,27-,28-,29-,30-,31-/m0/s1
• InChI Key： AFBGQRMACRKPKR-NOFINNCCSA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)N

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 1298.9±65.0 °C(Predicted)
• pka: 3.33±0.20(Predicted)